Cas no 83657-16-3 ((R)-UNICONAZOLE)

• Product name: (R)-UNICONAZOLE
• CAS No: 83657-16-3
• MF: C₁₅H₁₈N₃OCl
• MW: 291.77592
• CID: 709115
• PubChem ID: 12900394

(R)-UNICONAZOLE Chemical and Physical Properties

Names and Identifiers

• (R)-UNICONAZOLE
• (R)-Uniconazole Standard
• UNII-P34244NB26
• 1H-1,2,4-Triazole-1-ethanol, beta-((4-chlorophenyl)methylene)-alpha-(1,1-dimethylethyl)-, (alphaR,betaE)-
• 1H-1,2,4-TRIAZOLE-1-ETHANOL, .BETA.-((4-CHLOROPHENYL)METHYLENE)-.ALPHA.-(1,1-DIMETHYLETHYL)-, (R-(E))-
• P34244NB26
• (R)-S 3307
• (1E,3R)-1-(4-chlorophenyl)-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)pent-1-en-3-ol
• 1H-1,2,4-TRIAZOLE-1-ETHANOL, .BETA.-((4-CHLOROPHENYL)METHYLENE)-.ALPHA.-(1,1-DIMETHYLETHYL)-, (.ALPHA.R,.BETA.E)-
• (E,3R)-1-(4-chlorophenyl)-4,4-dimethyl-2-(1,2,4-triazol-1-yl)pent-1-en-3-ol
• SCHEMBL8322896
• 83657-16-3
• DTXSID701317114
• (R)-(-)-uniconazole
• 1H-1,2,4-Triazole-1-ethanol, ?-[(4-chlorophenyl)methylene]-?-(1,1-dimethylethyl)-, [R-(E)]-; (?R,?E)-?-[(4-Chlorophenyl)methylene]-?-(1,1-dimethylethyl)-1H-1,2,4-triazole-1-ethanol; (R)-S 3307; (R)-Uniconazole
• Uniconazole, (R)-
• Q27286062
• CHEBI:86429
• 1H-1,2,4-Triazole-1-ethanol, beta-((4-chlorophenyl)methylene)-alpha-(1,1-dimethylethyl)-, (R-(E))-

• Inchi： InChI=1S/C15H18ClN3O/c1-15(2,3)14(20)13(19-10-17-9-18-19)8-11-4-6-12(16)7-5-11/h4-10,14,20H,1-3H3/b13-8+/t14-/m0/s1
• InChI Key： YNWVFADWVLCOPU-CZAWJFPGSA-N
• SMILES： CC(C)(C)C(C(=CC1=CC=C(C=C1)Cl)N2C=NC=N2)O

Computed Properties

• Exact Mass: 291.1138399g/mol
• Monoisotopic Mass: 291.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.9Ų